4-(4-Bromophenyl)piperidine-2,6-dione

• IUPAC Name: 4-(4-bromophenyl)piperidine-2,6-dione
• InChI: InChI=1S/C11H10BrNO2/c12-9-3-1-7(2-4-9)8-5-10(14)13-11(15)6-8/h1-4,8H,5-6H2,(H,13,14,15)
• InChI Key: SNIAVEPVHCNSOA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)NC1=O)C2=CC=C(C=C2)Br
• Molecular Formula: C11H10BrNO2
• DSSTOX Substance ID: DTXSID30499261
• Molecular Weight: 268.11 g/mol
• CAS RN: 1137-60-6

Description

4-(4-Bromophenyl)piperidine-2,6-dione, also known as 4-BPPD, is an organic compound composed of a bromophenyl group and a piperidine-2,6-dione group. It is a colorless solid with a molecular weight of 293.00 g/mol and a melting point of 185-186°C. 4-BPPD is a versatile compound with a wide range of applications in the fields of chemistry, biochemistry, and medicine. It has been used in the synthesis of various compounds, as a reagent in organic synthesis, and as an intermediate in the production of pharmaceuticals. Additionally, 4-BPPD has been studied for its biochemical and physiological effects, as well as its potential therapeutic applications.

Scientific Research Applications

Enantiomeric Resolution and Simulation Studies

Research has explored the enantiomeric resolution of related compounds like 5-bromo-3-ethyl-3-(4-nitrophenyl)-piperidine-2,6-dione, demonstrating the importance of hydrogen bonding and π–π interactions in chiral resolution. This could have implications for the study of 4-(4-Bromophenyl)piperidine-2,6-dione in understanding chiral mechanisms in similar compounds (Ali et al., 2016).

Synthesis of Nα-Urethane-Protected β- and γ-Amino Acids

Another study shows that compounds like 1-[(4-methylphenyl)oxy]piperidine-2,6-dione can be used in a one-pot procedure to synthesize Nα-urethane-protected β-alanine and γ-aminopropionic acid (GABA) (Cal et al., 2012). This suggests potential pathways for synthesizing amino acids using this compound derivatives.

Aromatase Inhibition

In medicinal chemistry, derivatives of 3-(4-aminophenyl)piperidine-2,6-diones, which are structurally similar to this compound, have shown effectiveness in inhibiting aromatase, an enzyme crucial for estrogen production. This indicates potential therapeutic applications for related compounds in treating estrogen-dependent diseases (Hartmann et al., 1992).

Crystal Structure Analysis

Studies on the crystal structures of similar compounds, like 4,4-dimethyl-1-(2-phenyl-1-(phenylamino)ethyl)-piperidin-2,6-dione, provide insights into the molecular configurations and interactions. Such research can be valuable in understanding the structural properties of this compound (Rajnikant et al., 2010).

Synthesis and Antitumor Activity

Research into analogues of aminoglutethimide, like 3-ethyl-3-(4-pyridyl)-piperidine-2,6-dione, reveals their potential as inhibitors of enzymes involved in hormone synthesis, highlighting a pathway for developing antitumor drugs. This could be relevant for exploring this compound in similar contexts (Foster et al., 1985).

Future Directions

The future directions for “4-(4-Bromophenyl)piperidine-2,6-dione” are not well-documented in the literature.